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Compound of Interest

Compound Name: NEQ2734

Cat. No.: B2955155

For immediate reference, researchers, scientists, and drug development professionals should
note that specific disposal procedures for the novel compound NEO2734 are not publicly
available. In the absence of a formal Safety Data Sheet (SDS), this guide provides essential
information on handling, storage, and general chemical waste disposal principles that should
be applied to NEO2734 to ensure laboratory safety.

Proper management of a novel chemical agent like NEO2734, a dual inhibitor of p300/CBP and
BET bromodomains, is paramount to maintaining a safe research environment. While explicit
disposal instructions are pending, a conservative approach based on its known properties and
standard laboratory safety protocols is essential.

Chemical and Physical Properties

A summary of the known quantitative data for NEO2734 is presented below to inform safe
handling and storage practices.
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Property Value Source
Molecular Weight 435.44 g/mol [1112][3]
Molecular Formula C22H24F3N30s3 [1][3]

27.5 mg/mL (63.15 mM) to 87

Solubility in DMSO
mg/mL (199.79 mM)

Solubility in 10% DMSO + 40%
PEG300 + 5% Tween 80 + 2 mg/mL (4.59 mM)
45% Saline

ICso for p300/CBP and BET

bromodomains

<30 nM

Handling and Storage Protocols

Adherence to proper handling and storage procedures is the first step in mitigating risks
associated with a new chemical entity.

Reconstitution and Handling:

» For in vitro studies, NEO2734 is often dissolved in Dimethyl Sulfoxide (DMSO). Sonication or
warming to 37°C can aid in dissolution.

e For in vivo experiments, formulations may involve solvents such as PEG300, Tween 80, and
saline.

e Itis recommended to prepare solutions fresh. If storage is necessary, follow the guidelines
below.

Storage of Stock Solutions:

e Long-term storage: Aliquot and store at -80°C for up to 6 months to a year. This minimizes
degradation from repeated freeze-thaw cycles.

o Short-term storage: For frequent use, solutions can be stored at -20°C for up to 1 month or
at 4°C for over a week.
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General Disposal Procedure for NEO2734 Waste

In the absence of specific disposal directives for NEO2734, a cautious approach categorizing it
as hazardous chemical waste is mandated. The following workflow outlines the general steps
for its disposal.

Segregation & Containment

Solid Waste Container Disposal Pathway
(Labeled Hazardous Waste)

Liquid Waste Container
(Compatible, Sealed, Labeled)

Click to download full resolution via product page
Caption: General workflow for the disposal of NEO2734 waste.
Experimental Protocol: General Chemical Waste Disposal

The following steps provide a detailed methodology for the disposal of NEO2734, which should
be treated as hazardous chemical waste.

o Waste Segregation:

o Solid Waste: Collect all labware contaminated with NEO2734 (e.g., pipette tips, tubes,
gloves, flasks) in a designated, puncture-resistant container lined with a chemically
resistant bag.

o Liquid Waste: Collect all unused or waste solutions containing NEO2734 in a dedicated,
leak-proof, and chemically compatible container. Do not mix with other incompatible waste
streams.

o Container Labeling:
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o Clearly label the waste container with the words "Hazardous Waste."
o lIdentify the contents, including "NEO2734" and any solvents (e.g., DMSO).

o Indicate the date when waste was first added to the container (accumulation start date).

e Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o Ensure secondary containment is used for liquid waste containers to prevent spills.
» Final Disposal:

o Once the container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) department to arrange for pickup and proper disposal according
to federal, state, and local regulations.

It is imperative to consult your institution's specific guidelines for hazardous waste disposal and
to contact your EHS office for guidance on disposing of novel compounds for which a Safety
Data Sheet is not available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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